Cas no 483367-10-8 (Purmorphamine)

• Product name: Purmorphamine
• CAS No: 483367-10-8
• MF: C₃₁H₃₂N₆O₂
• MW: 520.624786376953
• MDL: MFCD09037557
• CID: 825957

Purmorphamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-NAPHTHOXY)-6-(4-MORPHOLINOANILINO)-9-CYCLOHEXYLPURINE
• PURMORPHAMINE
• 9-Cyclohexyl-N-[4-(4-morpholinyl)phenyl]-2-(1-naphthalenyloxy)-9H-purin-6-amine
• 9-Cyclohexyl-N-[(4-morpholinyl)phenyl]-2-(1-naphthalenyloxy)-9H-purin-6-amine
• 9-cyclohexyl-N-(4-morpholin-4-ylphenyl)-2-naphthalen-1-yloxypurin-6-amine
• 9-Cyclohexyl-N-[4-(4-morpholinyl)phenyl]-2-(1-naphthalenyloxy)
• 9H-Purin-6-amine (9-cyclohexyl-N-[4-(4-morpholinyl)phenyl]-2-(1-naphthalenyloxy)
• 9-Cyclohexyl-N-[4-(4-morpholinyl)phenyl]-2-(1-naphthalenyloxy)-
• Purmorphamine

• MDL： MFCD09037557
• Inchi： InChI=1S/C31H32N6O2/c1-2-9-25(10-3-1)37-21-32-28-29(33-23-13-15-24(16-14-23)36-17-19-38-20-18-36)34-31(35-30(28)37)39-27-12-6-8-22-7-4-5-11-26(22)27/h4-8,11-16,21,25H,1-3,9-10,17-20H2,(H,33,34,35)
• InChI Key： FYBHCRQFSFYWPY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(NC3=NC(OC4=CC=CC5=C4C=CC=C5)=NC6=C3N=CN6C7CCCCC7)C=C2)CCOCC1

Computed Properties

• Exact Mass: 520.258674g/mol
• Surface Charge: 0
• XLogP3: 6.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 520.258674g/mol
• Monoisotopic Mass: 520.258674g/mol
• Topological Polar Surface Area: 77.3Ų
• Heavy Atom Count: 39
• Complexity: 768
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-212°C
• Boiling Point: 790.3±70.0°C at 760 mmHg
• Solubility: Insuluble (3.4E-5 g/L) (25 ºC),
• PSA: 77.33000
• LogP: 6.99520

Purmorphamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Purmorphamine

Purmorphamine (CAS No. 483367-10-8): A Potent Hedgehog Signaling Agonist with Therapeutic Potential

Purmorphamine (CAS No. 483367-10-8) is a small molecule compound that has garnered significant attention in the field of regenerative medicine and cancer research due to its unique ability to activate the Hedgehog (Hh) signaling pathway. This pathway plays a critical role in embryonic development, tissue homeostasis, and cell differentiation. As a Hedgehog signaling agonist, Purmorphamine has shown promise in various preclinical studies, particularly in stem cell differentiation and tissue engineering applications.

The molecular mechanism of Purmorphamine involves binding to the Smoothened (SMO) receptor, a key component of the Hh pathway. By activating SMO, Purmorphamine mimics the action of the natural ligand Sonic Hedgehog (Shh), leading to downstream transcriptional activation of target genes. This property has made it a valuable tool for researchers studying stem cell therapy, bone regeneration, and neurodegenerative diseases. Recent studies have also explored its potential in organoid culture systems, a hot topic in personalized medicine and drug discovery.

One of the most frequently asked questions about Purmorphamine is its efficacy compared to other Hh pathway modulators. Unlike some synthetic agonists, Purmorphamine exhibits high specificity and lower off-target effects, making it a preferred choice for in vitro and in vivo studies. Its chemical stability and solubility profile further enhance its utility in laboratory settings. Researchers often search for "Purmorphamine solubility" or "Purmorphamine protocol" to optimize experimental conditions, reflecting its widespread use in cell culture applications.

In the context of current trends, Purmorphamine has been investigated for its role in COVID-19 research, particularly in modulating immune responses and lung repair mechanisms. While not a direct antiviral agent, its ability to promote epithelial regeneration has sparked interest in post-infection recovery studies. Additionally, the growing field of 3D bioprinting has utilized Purmorphamine to enhance the differentiation of mesenchymal stem cells into osteogenic lineages, addressing the demand for advanced bone graft alternatives.

From a technical perspective, Purmorphamine (CAS No. 483367-10-8) is classified as a purine derivative with a molecular weight of 465.59 g/mol. Its IUPAC name, 2-[(1E)-2-(6-methyl-2-pyridinyl)ethenyl]-N-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-9H-purin-6-amine, highlights its complex structure, which contributes to its bioactivity. Storage recommendations typically suggest keeping the compound at -20°C in a dry environment to maintain stability, a detail often queried as "Purmorphamine storage conditions" by laboratory personnel.

The commercial availability of Purmorphamine has expanded with the rise of online chemical marketplaces, where researchers compare "Purmorphamine price" and "Purmorphamine suppliers." Quality control remains paramount, as batch-to-batch consistency can impact experimental reproducibility—a concern frequently discussed in scientific forums. Third-party analytical testing, including HPLC and mass spectrometry verification, is recommended when sourcing this compound for critical studies.

Looking ahead, the potential therapeutic applications of Purmorphamine continue to evolve. Recent patent filings indicate exploration in diabetic wound healing and cartilage repair, aligning with the global focus on aging populations and chronic disease management. Its low cytotoxicity profile at therapeutic concentrations makes it particularly attractive for translational research. As the scientific community seeks answers to "Purmorphamine clinical trials," future studies may reveal its viability for human therapeutic use beyond current laboratory applications.